Cas no 29117-56-4 (1,2-Hexanediol, (2S)-)

1,2-Hexanediol, (2S)- structure
1,2-Hexanediol, (2S)- structure
Product Name:1,2-Hexanediol, (2S)-
CAS No:29117-56-4
MF:C6H14O2
MW:118.174162387848
CID:1438048
Update Time:2024-08-15

1,2-Hexanediol, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Hexanediol, (2S)-
    • Inchi: 1S/C6H14O2/c1-2-3-4-6(8)5-7/h6-8H,2-5H2,1H3/t6-/m0/s1
    • InChI Key: FHKSXSQHXQEMOK-LURJTMIESA-N
    • SMILES: C(O)[C@@H](O)CCCC

Computed Properties

  • Exact Mass: 118.09942

Experimental Properties

  • Density: 0.961±0.06 g/cm3(Predicted)
  • Boiling Point: 223.5±0.0 °C(Predicted)
  • PSA: 40.46
  • pka: 14.49±0.20(Predicted)
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